Cas no 1187165-26-9 (4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine)

4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine is a fluorinated aromatic ketone derivative with a pyridine core, notable for its structural versatility in organic synthesis and pharmaceutical applications. The trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in the development of bioactive compounds and agrochemicals. Its pyridine moiety contributes to coordination chemistry, enabling use as a ligand in catalytic systems. The compound's stability and reactivity under controlled conditions make it suitable for intermediate synthesis in medicinal chemistry, particularly in the design of kinase inhibitors and other targeted therapeutics. Its well-defined molecular structure ensures reproducibility in research and industrial processes.
4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine structure
1187165-26-9 structure
Product Name:4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine
CAS No:1187165-26-9
MF:C14H10F3NO
MW:265.23051404953
CID:4684446
Update Time:2025-08-05

4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine
    • (4-Methylpyridin-2-yl)(4-(trifluoromethyl)phenyl)methanone
    • IMED1160945036
    • Inchi: 1S/C14H10F3NO/c1-9-6-7-18-12(8-9)13(19)10-2-4-11(5-3-10)14(15,16)17/h2-8H,1H3
    • InChI Key: QYFWOHQNGKDEJX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C1C=C(C)C=CN=1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Topological Polar Surface Area: 30

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Additional information on 4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine

Comprehensive Overview of 4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine (CAS No. 1187165-26-9)

4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine (CAS No. 1187165-26-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and trifluoromethylbenzoyl substituent, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine uses" and "CAS 1187165-26-9 applications," reflecting its growing relevance in drug discovery and material science.

The structural features of 4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine contribute to its utility in designing bioactive molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, traits highly sought after in modern pharmaceuticals. Recent trends show increased interest in "fluorinated pyridine derivatives" and "trifluoromethylbenzoyl compounds," driven by their potential in addressing challenges like drug resistance and environmental persistence. This aligns with the broader demand for sustainable and efficient chemical solutions.

In agrochemical applications, 4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine serves as a precursor for developing novel pesticides with improved efficacy. Searches for "pyridine-based agrochemicals" and "CAS 1187165-26-9 synthesis" highlight the compound's role in creating safer, targeted crop protection agents. Its compatibility with green chemistry principles further elevates its profile, as industries prioritize eco-friendly alternatives.

From a synthetic perspective, the compound's benzoyl-pyridine scaffold offers modularity for derivatization, enabling the creation of diverse molecular libraries. Queries such as "4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine suppliers" and "pyridine intermediates for drug development" underscore its commercial and research value. Analytical techniques like HPLC and NMR confirm its high purity, ensuring reproducibility in experimental settings.

Emerging studies explore the compound's potential in materials science, particularly in organic electronics and catalysis. The trifluoromethylbenzoyl moiety imparts electron-withdrawing properties, useful in designing conductive polymers. This intersects with popular searches like "fluorinated compounds in OLEDs" and "high-performance materials," reflecting cross-disciplinary applications.

Regulatory compliance and safety data for CAS 1187165-26-9 are well-documented, with no significant hazards under standard handling conditions. This aligns with global efforts to promote transparent chemical sourcing, as seen in searches for "safe pyridine derivatives" and "non-toxic fluorinated intermediates." Proper storage and handling protocols ensure its safe integration into industrial workflows.

In conclusion, 4-Methyl-2-(4-trifluoromethylbenzoyl)pyridine (CAS No. 1187165-26-9) represents a multifaceted compound bridging pharmaceuticals, agrochemicals, and advanced materials. Its structural ingenuity and adaptability resonate with contemporary scientific priorities, making it a subject of ongoing innovation. As research evolves, this compound is poised to address critical challenges in health and sustainability, solidifying its position in the chemical landscape.

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